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Compound of Interest

Compound Name: 5,5-dimethyltetrahydrofuran-3-ol

Cat. No.: B1294789

An In-Depth Technical Guide to the Safety Profile of 5,5-dimethyltetrahydrofuran-3-ol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety
information for 5,5-dimethyltetrahydrofuran-3-ol (CAS No. 29848-46-2). It is intended for
informational purposes for a scientific audience. A complete Safety Data Sheet (SDS) with
guantitative toxicological data for this specific compound was not publicly available at the time
of writing. Therefore, this guide has been compiled from general safety classifications, data on
structurally related compounds, and standardized experimental protocols. All information
regarding handling and safety should be supplemented with a formal risk assessment by
qualified personnel.

Chemical Identification and Physical Properties

5,5-dimethyltetrahydrofuran-3-ol is a heterocyclic organic compound. Detailed physical and
chemical properties are essential for its safe handling and use in experimental settings.
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Property Value
Chemical Name 5,5-dimethyltetrahydrofuran-3-ol
CAS Number 29848-46-2
Molecular Formula CeH1202
Molecular Weight 116.16 g/mol
Appearance Not available
Odor Not available
Boiling Point Not available
Melting Point Not available
Flash Point Not available
Solubility Not available

Hazard Identification and GHS Classification

Based on available information, 5,5-dimethyltetrahydrofuran-3-ol is classified with the
following hazards according to the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS).

GHS Pictograms:

laalt text

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for 5,5-dimethyltetrahydrofuran-3-ol are not readily available. However,
information on the parent compound, furan, and its derivatives can provide some insight into
potential toxicological concerns. Furan is classified as a possible human carcinogen (Group
2B) by the International Agency for Research on Cancer (IARC).[1] Some furan-containing
compounds have demonstrated hepatotoxicity in animal studies due to the formation of
reactive metabolites.[2]
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Toxicological Endpoint Data for 5,5-dimethyltetrahydrofuran-3-ol
Acute Oral Toxicity Not available

Acute Dermal Toxicity Not available

Acute Inhalation Toxicity Not available

Skin Corrosion/Irritation Causes skin irritation (H315)

Eye Damage/Irritation Causes serious eye irritation (H319)
Respiratory Sensitization Not available

Skin Sensitization Not available

Germ Cell Mutagenicity Not available

Carcinogenicity Not available

Reproductive Toxicity Not available

STOT-Single Exposure May cause respiratory irritation (H335)
STOT-Repeated Exposure Not available

Aspiration Hazard Not available

Experimental Protocols for Hazard Assessment

The following are summaries of standardized OECD guidelines for the types of toxicological
testing that would be performed to generate the data for a complete safety profile.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test provides information on health hazards likely to arise from a dermal application of the
substance.[3][4]

e Principle: A single dose of the test substance is applied to a small area of the skin
(approximately 6 cm2) of an albino rabbit.[3] Untreated skin serves as a control. The
exposure period is typically 4 hours.[3]
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o Methodology:
o Healthy young adult albino rabbits are used.

o The substance (0.5 mL for liquids or 0.5 g for solids) is applied to the test site and covered

with a gauze patch.[3]

o Observations for erythema and edema are made at 60 minutes, 24, 48, and 72 hours after

patch removal.[5][6]

o The observation period can extend up to 14 days to assess the reversibility of the effects.

[3][5]

o Evaluation: Dermal irritation scores are evaluated based on the severity and nature of the
lesions and their reversibility.[3][4]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or serious eye damage.[7]

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an albino rabbit, with the other eye serving as a control.[8]

» Methodology:

o

Healthy adult albino rabbits with no pre-existing eye irritation are used.[7]

[¢]

The test substance is applied in a single dose.[8] The eyes are not washed for 24 hours

after application.[7]

[¢]

The eyes are examined at 1, 24, 48, and 72 hours after application.[8]

[¢]

Observations can continue for up to 21 days to determine the reversibility of any effects.[7]

» Evaluation: The degree of eye irritation is scored based on lesions of the conjunctiva,
cornea, and iris.[9]
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Acute Inhalation Toxicity (Based on OECD Guideline
403)

This test provides information on health hazards from short-term exposure to a substance via
inhalation.[10][11][12]

¢ Principle: The test guideline describes two methods: a traditional LC50 protocol and a
Concentration x Time (C x t) protocol.[10][13] The preferred species for testing is the rat.[10]

o Methodology:

o In the traditional protocol, groups of animals (usually 10 per concentration) are exposed to
at least three concentrations for a predetermined duration, typically 4 hours.[10]

o Inthe C x t protocol, animals (usually 2 per interval) are exposed to a series of
concentrations over multiple time durations.[10]

o Animals are observed for at least 14 days.[10]

o Observations include daily detailed observations, weighing, and a gross necropsy at the
end of the study.[10]

o Evaluation: The study is used to estimate the median lethal concentration (LC50) and to
identify non-lethal threshold concentrations.[10]

Visualized Workflows

As no specific signaling pathways for 5,5-dimethyltetrahydrofuran-3-ol have been identified,
the following diagrams illustrate a general workflow for toxicological assessment and a
decision-making process for handling chemical compounds in a research setting.
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General Toxicological Assessment Workflow
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Caption: A generalized workflow for the toxicological assessment of a chemical compound.
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Handling and PPE Decision Tree

Handling Required?

Is Hazard Data Available?

Review SDS for
Specific Hazards

Assume Hazardous
- Use full PPE
- Work in fume hood

Select PPE based on
SDS recommendations
(Gloves, Goggles, Lab Coat)

Proceed with Caution

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate personal protective equipment (PPE) when
handling chemicals.

Handling and Storage

Given the hazard classifications, the following handling and storage procedures are
recommended:

+ Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
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o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear compatible chemical-resistant gloves.
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from heat, sparks, and open flames.

Conclusion

While a complete safety data sheet for 5,5-dimethyltetrahydrofuran-3-ol is not publicly
available, the existing GHS classification indicates that it should be handled with care,
particularly concerning skin, eye, and respiratory irritation. Researchers and drug development
professionals should treat this compound as potentially hazardous and implement stringent
safety protocols, including the use of appropriate personal protective equipment and
engineering controls. The toxicological profile of related furan compounds suggests that further
investigation into potential long-term effects may be warranted. The experimental protocols
outlined in this guide are based on internationally recognized OECD guidelines and provide a
framework for generating the necessary data for a comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

